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Compound of Interest

Compound Name: 2-Fluorophenol

Cat. No.: B130384 Get Quote

Essential Safety and Handling Guide for 2-
Fluorophenol
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Fluorophenol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is paramount for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety
Protocols
When handling 2-Fluorophenol, a comprehensive approach to personal protection is

mandatory to mitigate risks of exposure. The following table summarizes the required PPE and

relevant safety data. Note that in the absence of specific occupational exposure limits (OELs)

for 2-Fluorophenol, the more conservative limits for the closely related compound, phenol, are

provided and should be strictly followed.[1][2][3][4][5][6][7]
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Parameter Specification Source

Occupational Exposure Limits

(as Phenol)

OSHA PEL: 5 ppm (19 mg/m³)

- 8-hour TWANIOSH REL: 5

ppm (19 mg/m³) - 10-hour

TWA; 15.6 ppm (60 mg/m³) -

15-min CeilingACGIH TLV: 5

ppm (19 mg/m³) - 8-hour TWA

[1][2][3][4][5][6][7]

Eye and Face Protection
Chemical splash goggles and

a face shield should be worn.
[8]

Hand Protection

Chemical-resistant gloves are

required. See the glove

breakthrough data below for

material selection. Double

gloving is recommended for

enhanced protection.

[8]

Skin and Body Protection

A flame-retardant lab coat,

long pants, and closed-toe

shoes are mandatory. For

tasks with a higher risk of

splashing, a chemical-resistant

apron should be worn.

[8]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

the concentration of 2-

Fluorophenol may exceed

exposure limits, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.

Glove Material Breakthrough Times for Phenol (as a
proxy for 2-Fluorophenol)
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The following table provides breakthrough times for various glove materials when exposed to

phenol. This data should be used as a guide for selecting appropriate hand protection when

working with 2-Fluorophenol. Always inspect gloves for any signs of degradation before use

and replace them immediately if contamination is suspected.

Glove Material Manufacturer
Breakthrough
Time (minutes)

Concentration Source

Nitrile
Ansell (Solvex®

37-675)
64 90% [9]

Nitrile Kimberly-Clark 120 99% [10]

Neoprene/Latex

Blend

Ansell (Chemi-

Pro® 224)
>480 100% [11]

Butyl Ansell >480 100% [11]

Viton/Butyl Ansell >480 100% [11]

Operational Plan: Step-by-Step Handling
Procedures

Preparation and Engineering Controls:

Before handling 2-Fluorophenol, ensure that a calibrated chemical fume hood is in

operation.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Assemble all necessary equipment and reagents within the fume hood to minimize

movement of the chemical.

Personal Protective Equipment (PPE) Donning:

Don all required PPE as outlined in the table above before entering the designated work

area.
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Ensure gloves are properly fitted and have been inspected for any defects.

Chemical Handling:

Conduct all weighing, dispensing, and mixing of 2-Fluorophenol within the chemical fume

hood.

Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact with the chemical.

Keep all containers of 2-Fluorophenol tightly sealed when not in use.

Post-Handling Procedures:

Upon completion of work, decontaminate all surfaces and equipment that may have come

into contact with 2-Fluorophenol.

Properly remove and dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste container.

Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Waste Management and
Decontamination
Proper disposal of 2-Fluorophenol and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

All waste contaminated with 2-Fluorophenol, including unused product, contaminated

PPE, and cleaning materials, must be collected in a designated, leak-proof, and clearly

labeled hazardous waste container.

The label should include "Hazardous Waste," the chemical name "2-Fluorophenol," and

the associated hazards (e.g., Toxic, Corrosive).

Disposal of Liquid Waste:
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Do not pour 2-Fluorophenol down the drain.

Collect all liquid waste containing 2-Fluorophenol in a compatible, sealed container.

Disposal of Solid Waste:

Contaminated solid waste, such as gloves, absorbent pads, and weighing paper, should

be placed in a separate, sealed plastic bag before being deposited into the main

hazardous waste container.

Decontamination of Glassware and Equipment:

Rinse contaminated glassware and equipment with a suitable solvent (e.g., ethanol) in a

chemical fume hood.

Collect the rinse solvent as hazardous waste.

After the initial solvent rinse, wash the glassware and equipment with soap and water.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department, following all local, state, and federal

regulations.[12][13][14]

Emergency Spill Response Workflow
The following diagram outlines the immediate steps to be taken in the event of a 2-
Fluorophenol spill.

Workflow for managing a 2-Fluorophenol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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